Cas no 38729-11-2 (Ethyl-d5-benzene)

• Product Name: Ethyl-d5-benzene
• CAS No: 38729-11-2
• MF: C₈H₁₀
• MW: 111.19581079483
• CID: 296836
• PubChem ID: 3084337
• Update Time: 2025-04-19

Ethyl-d5-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,ethyl-1,1,2,2,2-d5-
• (~2~H_5_)Ethylbenzene
• Ethylbenzene-d5
• pentadeuteroethylbenzene
• 38729-11-2
• Ethyl-d5-benzene
• 1,2,3,4,5-Pentadeuterio-6-ethylbenzene
• DTXSID70942443
• 1,1,2,2,2-pentadeuterioethylbenzene
• (ethyl-d5)benzene
• D98609
• Ethyl-d5-benzene, 98 atom % D
• Benzene-d5, ethyl-
• 20302-26-5

• Inchi： 1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/i1D3,2D2
• InChI Key： YNQLUTRBYVCPMQ-ZBJDZAJPSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])[2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 111.11
• Monoisotopic Mass: 111.11
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 51.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.908 g/mL at 25 °C
• Boiling Point: 136 °C(lit.)

Ethyl-d5-benzene Security Information

• Hazardous Material transportation number：UN 1175 3/PG 2
• Hazard Category Code： 11-20
• Safety Instruction： 16-24/25-29
• Hazardous Material Identification：